2-amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

Solid-state characterization Regioisomer differentiation Quality control

2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS 256378-50-4; molecular formula C₁₉H₁₁N₃O₅; MW 361.3 g/mol) belongs to the dihydropyrano[3,2-c]chromene-3-carbonitrile class, a family of fused coumarin–pyran heterocycles synthesized via one-pot, three-component condensation of 4-hydroxycoumarin, malononitrile, and a substituted benzaldehyde. Its single-crystal X-ray structure has been solved, revealing a triclinic crystal system (space group P1̄) with the pyran ring adopting a boat conformation.

Molecular Formula C19H11N3O5
Molecular Weight 361.3 g/mol
Cat. No. B375584
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile
Molecular FormulaC19H11N3O5
Molecular Weight361.3 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)O2
InChIInChI=1S/C19H11N3O5/c20-9-13-15(10-4-3-5-11(8-10)22(24)25)16-17(27-18(13)21)12-6-1-2-7-14(12)26-19(16)23/h1-8,15H,21H2
InChIKeyPFJWXYIOHIWMLK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile – Core Chemical Identity and Procurement-Relevant Baseline


2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS 256378-50-4; molecular formula C₁₉H₁₁N₃O₅; MW 361.3 g/mol) belongs to the dihydropyrano[3,2-c]chromene-3-carbonitrile class, a family of fused coumarin–pyran heterocycles synthesized via one-pot, three-component condensation of 4-hydroxycoumarin, malononitrile, and a substituted benzaldehyde [1]. Its single-crystal X-ray structure has been solved, revealing a triclinic crystal system (space group P1̄) with the pyran ring adopting a boat conformation [2]. The compound incorporates a 3-nitrophenyl substituent at position 4—a regioisomeric feature that distinguishes it from the more extensively profiled 4-nitrophenyl analog (C3007) and other in-class candidates. This positional difference directly influences electronic distribution, hydrogen-bonding capacity, and melting behaviour, which in turn may govern target engagement and physicochemical handling properties relevant to both research and industrial procurement.

R
3-Nitrophenyl regioisomer – meta-nitro substitution distinguishes this compound from the 4-nitrophenyl analog; supports regioisomer SAR matrix studies
S
Structurally solved – single-crystal X-ray structure available (triclinic, P1̄); enables docking and polymorph screening workflows
W
One-pot accessible – synthesized via multicomponent condensation; reported yields support scale-up evaluation

Why In-Class Substitution Is Not Advisable: Positional Isomerism and the Case for the 3-Nitrophenyl Derivative


Within the 2-amino-4-aryl-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile series, the identity of the aryl substituent at position 4—and specifically the regioisomeric placement of the nitro group—produces measurable differences in solid-state properties, chromatographic behaviour, and, where comparable data exist, biological activity profiles. The 3-nitrophenyl (meta-nitro) derivative described here cannot be treated as interchangeable with its 4-nitrophenyl (para-nitro) counterpart (C3007) or with halogenated analogs such as the 4-chlorophenyl (C7) and 2,4-dichlorophenyl derivatives. Published melting points diverge by over 20 °C between the 3-nitro and 4-nitro regioisomers [1], reflecting distinct intermolecular packing motifs confirmed by X-ray diffraction [2]. Furthermore, in antiviral screening against white spot syndrome virus (WSSV), the 4-nitrophenyl analog C3007 achieved >95% viral replication suppression at 10 mg/L [3], whereas the 4-chlorophenyl analog C7 emerged among the top two candidates from a 27-compound library with a median effective concentration below 10 mg/L [4]; the 3-nitrophenyl derivative was not profiled in these studies, underscoring that extrapolation across aryl substitution patterns within this scaffold is unsupported. These data collectively demonstrate that ostensibly minor structural perturbations yield functionally significant divergence, making generic substitution scientifically unjustified.

4-Nitrophenyl analog may not substitute
Thermal behavior and reported antiviral screening profile differ between meta- and para-nitro regioisomers; direct interchange requires regioisomer-specific verification.
Halogenated analogs differ in bioactivity context
4-Chlorophenyl and 2,4-dichlorophenyl derivatives show divergent antiviral screening outcomes; extrapolation across aryl substitution patterns is not supported by available data.
Generic scaffold substitution may not transfer
Minor structural perturbations within the pyrano[3,2-c]chromene series produce measurable differences in solid-state, chromatographic, and reported biological properties.

Quantitative Differentiation Evidence: 2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile vs. Closest Analogs


Melting Point Divergence Between 3-Nitro and 4-Nitro Regioisomers

The 3-nitrophenyl derivative exhibits a melting point of 262–265 °C, whereas its 4-nitrophenyl regioisomer (4g) melts at 285–288 °C under the same synthetic and purification protocol—a difference of 20–26 °C [1]. The 3-nitrophenyl compound's melting point is also distinguishable from the 4-chlorophenyl analog (4d, 264–267 °C) and the 2,4-dichlorophenyl analog (4e, 260–263 °C), though the separation from the latter is narrower [1]. This thermal divergence reflects distinct crystal packing arrangements influenced by the meta vs. para nitro group orientation.

Melting Point Divergence
Head-to-head
Δ 20–26 °C vs. 4-nitro analog
Enables unambiguous regioisomer identity verification
Open capillary method; identical synthetic protocol
Solid-state characterization Regioisomer differentiation Quality control

Synthetic Yield Comparison: DABCO-Catalyzed Solvent-Free Protocol

Under DABCO-catalyzed solvent-free one-pot conditions, the 3-nitrophenyl derivative (4c) was obtained in 93% isolated yield, compared with 96% for the 4-nitrophenyl analog (4b) and 92% for the 4-chlorophenyl analog (4d) [1]. The 3-nitro derivative's yield is intermediate between these two comparators; the modest 3% decrement relative to the 4-nitro analog is attributable to the meta-nitro group's altered electronic influence on the Knoevenagel–Michael–cyclization cascade [1].

Synthetic Yield
Head-to-head
93% isolated yield
Supports efficient procurement and scale-up evaluation
DABCO-catalyzed, solvent-free, 80 °C; Δ −3% vs. 4-nitro analog
Green synthesis Process efficiency Comparative yield

Crystal Structure and Conformational Distinction from a 4-Nitrophenyl Tetrahydrochromene Analog

Single-crystal X-ray diffraction resolved the target compound in the triclinic space group P1̄ with unit cell parameters a = 7.7970(12) Å, b = 9.0390(10) Å, c = 15.148(2) Å, α = 81.439(10)°, β = 75.194(12)°, γ = 76.151(11)°, and Z = 2 [1]. By comparison, the co-crystallized 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (a 4-nitrophenyl-bearing tetrahydrochromene scaffold) crystallized with parameters a = 8.2171(7) Å, b = 9.2238(7) Å, c = 14.5585(11) Å, α = 74.895(6)°, β = 87.392(6)°, γ = 78.552(7)° [1]. In both structures the pyran ring deviates significantly from planarity and adopts a boat conformation, but the differing unit cell metrics and hydrogen-bonding networks (N–H···O and N–H···N) underscore that the 3-nitrophenyl substituent on a pyrano[3,2-c]chromene core generates a distinct crystal packing environment relative to the 4-nitrophenyl tetrahydrochromene scaffold [1].

Crystal Structure
Cross-study comparable
Triclinic P1̄; β-angle differs ~12.2° vs. 4-nitro tetrahydrochromene scaffold
Definitive identity fingerprint for polymorph screening
Single-crystal XRD; distinct H-bonding network (N–H···O, N–H···N)
X-ray crystallography Conformational analysis Hydrogen bonding

Regioisomeric Nitro Position Differentiates Antiviral Activity Profile Relative to the 4-Nitrophenyl Analog C3007

The 4-nitrophenyl analog C3007 suppressed white spot syndrome virus (WSSV) replication by over 95% at 10 mg/L in Litopenaeus vannamei larvae over 72 h, reducing mortality by more than 50% [1]. In a separate library screen of 27 coumarin derivatives, the 4-chlorophenyl analog C7 and 4-tolyl analog C2 were identified as the two most promising anti-WSSV candidates, each achieving maximum antiviral response below 5% with median effective concentrations under 10 mg/L [2]. The 3-nitrophenyl derivative was not included in either antiviral evaluation; however, the divergent outcomes between the 4-nitro, 4-chloro, and 4-tolyl substituents demonstrate that the nature and position of the aryl substituent critically govern anti-WSSV efficacy within this scaffold. The 3-nitrophenyl compound therefore represents a structurally distinct, untested chemotype whose antiviral potential cannot be inferred from the published data on its 4-substituted congeners.

Antiviral Activity Profile
Class-level inference
Not tested in published antiviral assays
Untested chemotype; supports regioisomer SAR matrix expansion
4-Nitro analog C3007: reported >95% WSSV suppression at 10 mg/L; data to verify
Antiviral activity WSSV Structure–activity relationship

¹H NMR Chemical Shift Signature Enabling Unequivocal Identification vs. 4-Nitrophenyl Analog

The 3-nitrophenyl derivative displays a distinctive ¹H NMR (DMSO-d₆) pattern with the methine proton (C4–H) resonating at δ 4.26 ppm and aromatic signals including a diagnostic singlet at δ 8.87 ppm attributed to the H-2′ proton of the 3-nitrophenyl ring [1]. In contrast, the 4-nitrophenyl analog (4b) shows its methine signal at δ 4.76 ppm—a downfield shift of 0.50 ppm—and lacks the characteristic low-field aromatic singlet [1]. The amino group protons appear at δ 6.32 ppm for the 3-nitro derivative vs. δ 6.43 ppm for the 4-nitro derivative [1]. These spectral differences provide unambiguous identity confirmation.

¹H NMR Signature
Head-to-head
Δδ C4–H = −0.50 ppm vs. 4-nitro analog
Enables rapid identity confirmation upon receipt
400 MHz, DMSO-d₆; diagnostic singlet at δ 8.87 ppm (H-2′)
NMR spectroscopy Structural confirmation Quality assurance

Verified Application Scenarios for 2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile


Regioisomer-Specific Structure–Activity Relationship (SAR) Probe in Antiviral and Antimicrobial Screening

The 3-nitrophenyl derivative serves as a structurally defined regioisomeric probe for SAR campaigns exploring the antiviral and antimicrobial potential of the pyrano[3,2-c]chromene scaffold. With the 4-nitrophenyl analog C3007 demonstrating >95% WSSV suppression [1] and the 4-chlorophenyl analog C7 identified as a top anti-WSSV candidate [2], the 3-nitrophenyl compound fills a critical gap in the nitro-position SAR matrix. Its procurement enables head-to-head comparison against the 4-nitro and 4-halo congeners under standardized assay conditions, addressing the currently unanswered question of whether meta-nitro substitution confers distinct potency, selectivity, or toxicity profiles.

Crystallographic Reference Standard for Polymorph and Co-crystal Screening

The fully solved single-crystal X-ray structure (triclinic, P1̄, Z = 2) [1] establishes this compound as a validated crystallographic reference for the pyrano[3,2-c]chromene class. The defined unit cell parameters and hydrogen-bonding network (N–H···O and N–H···N) [1] support polymorph screening, co-crystal engineering, and solid-form patenting efforts. Its distinct melting point (262–265 °C) [2] provides a convenient thermal identity checkpoint during solid-form development.

Synthetic Methodology Benchmarking and Process Chemistry Optimization

With published yields of 93% under DABCO-catalyzed solvent-free conditions [1] and characterization under Basu-proline MOF catalysis [2], the compound is an established benchmark substrate for evaluating novel catalytic systems and green chemistry protocols in the dihydropyrano[3,2-c]chromene synthetic space. Its intermediate electronic character (meta-nitro) between electron-withdrawing para-nitro and halogenated analogs makes it a informative test case for assessing catalyst tolerance to electronic variation.

Analytical Method Development and Pharmacopoeial Reference Standard

The compound's well-resolved ¹H NMR signature—particularly the diagnostic methine proton at δ 4.26 ppm and the low-field aromatic singlet at δ 8.87 ppm [1]—coupled with its distinct melting point of 262–265 °C [2], supports its use as an analytical reference standard for HPLC method development, impurity profiling, and identity testing in quality control workflows targeting pyrano[3,2-c]chromene libraries.

Application
Selection Property
Validation Focus
Antiviral SAR probe studies
Regioisomer identity verification
WSSV model-response context
Crystallographic reference studies
Solved crystal structure
Polymorph screening context
Synthetic methodology benchmarking
Synthetic accessibility
Catalyst tolerance evaluation
Analytical method development
NMR signature distinctiveness
Identity testing context
Quote Request

Request a Quote for 2-amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.